Cas no 1261846-16-5 (2-Bromo-4-phenyl-1H-pyrrolo[2,3-b]pyridine)
2-Bromo-4-phenyl-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties
Names and Identifiers
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- 2-Bromo-4-phenyl-1H-pyrrolo[2,3-b]pyridine
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- Inchi: 1S/C13H9BrN2/c14-12-8-11-10(6-7-15-13(11)16-12)9-4-2-1-3-5-9/h1-8H,(H,15,16)
- InChI Key: DGTZNVRTOBNCMR-UHFFFAOYSA-N
- SMILES: BrC1=CC2C(=NC=CC=2C2C=CC=CC=2)N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 240
- XLogP3: 4
- Topological Polar Surface Area: 28.7
2-Bromo-4-phenyl-1H-pyrrolo[2,3-b]pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023022911-250mg |
2-Bromo-4-phenyl-1H-pyrrolo[2,3-b]pyridine |
1261846-16-5 | 97% | 250mg |
$734.40 | 2022-03-01 | |
| Alichem | A023022911-500mg |
2-Bromo-4-phenyl-1H-pyrrolo[2,3-b]pyridine |
1261846-16-5 | 97% | 500mg |
$1,038.80 | 2022-03-01 | |
| Alichem | A023022911-1g |
2-Bromo-4-phenyl-1H-pyrrolo[2,3-b]pyridine |
1261846-16-5 | 97% | 1g |
$1,848.00 | 2022-03-01 |
2-Bromo-4-phenyl-1H-pyrrolo[2,3-b]pyridine Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 2-Bromo-4-phenyl-1H-pyrrolo[2,3-b]pyridine
Comprehensive Overview of 2-Bromo-4-phenyl-1H-pyrrolo[2,3-b]pyridine (CAS No. 1261846-16-5)
2-Bromo-4-phenyl-1H-pyrrolo[2,3-b]pyridine (CAS No. 1261846-16-5) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the pyrrolopyridine family, a class of structures known for their diverse biological activities and applications in drug discovery. The presence of both bromine and phenyl substituents enhances its reactivity, making it a valuable intermediate in synthetic chemistry.
In recent years, the demand for pyrrolopyridine derivatives has surged due to their potential in developing novel therapeutics. Researchers are particularly interested in 2-Bromo-4-phenyl-1H-pyrrolo[2,3-b]pyridine as a building block for kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. Its unique structure allows for selective modifications, enabling the creation of targeted molecules with improved efficacy and reduced side effects.
The synthesis of CAS No. 1261846-16-5 involves multi-step organic reactions, often starting from readily available precursors like 2-aminopyridine and phenylacetylene. Advanced techniques such as palladium-catalyzed cross-coupling reactions are frequently employed to introduce the bromo group, ensuring high yield and purity. This compound's stability under various conditions makes it suitable for further functionalization, a key factor in medicinal chemistry.
From an industrial perspective, 2-Bromo-4-phenyl-1H-pyrrolo[2,3-b]pyridine is increasingly used in the development of organic electronic materials. Its conjugated system and electron-rich properties make it a candidate for optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. This aligns with the global shift toward sustainable technologies, a topic highly searched in scientific and engineering communities.
Quality control and analytical characterization of CAS No. 1261846-16-5 are critical for ensuring its applicability. Techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely used to verify its purity and structural integrity. These methods are essential for meeting regulatory standards in pharmaceutical and material science industries.
As the scientific community continues to explore pyrrolopyridine-based compounds, 2-Bromo-4-phenyl-1H-pyrrolo[2,3-b]pyridine remains a focal point due to its versatility. Whether in drug discovery or advanced materials, its potential is vast, driven by ongoing research and innovation. For those seeking reliable suppliers or detailed protocols, this compound's CAS number (1261846-16-5) serves as a unique identifier in global chemical databases.
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